Cas no 42760-51-0 (1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-
• CAS No: 42760-51-0
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 323923
• PubChem ID: 14898497
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-
• 4-methyl-3-nitrophthalic acid
• 3-nitro-4-methylphthalic acid
• SCHEMBL2598196
• 4-Methyl-3-nitrobenzene-1,2-dicarboxylic acid
• 42760-51-0
• DTXSID20565126

• Inchi： 1S/C9H7NO6/c1-4-2-3-5(8(11)12)6(9(13)14)7(4)10(15)16/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： FHGYVAFCOQSODD-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=CC(C)=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02733694g/mol
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120Ų